Cas no 491-72-5 (olivetolic acid)

• Product Name: olivetolic acid
• CAS No: 491-72-5
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• MDL: MFCD28383644
• CID: 932241
• PubChem ID: 2826719
• Update Time: 2025-04-19

olivetolic acid Chemical and Physical Properties

Names and Identifiers

• olivetolic acid
• 2,4-dihydroxy-6-pentylbenzoic acid
• D82994
• AS-77887
• CHEBI:66955
• DTXSID20197688
• CHEMBL3134414
• DB-134112
• 4MX
• 2,4-Dihydroxy-6-pentyl-benzoic acid
• beta-Resorcyclic acid, 6-pentyl-
• 2,4-Bis(Oxidanyl)-6-Pentyl-Benzoic Acid
• A1-00494
• olivetolicacid
• beta-Resorcylic acid, 6-pentyl- (7CI,8CI)
• Olivetolic acid 1000 microg/mL in Methanol
• BDBM50496608
• 6-pentyl-beta-resorcylic acid
• Olivetolcarboxylic acid
• benzoic acid, 2,4-dihydroxy-6-pentyl-
• A928052
• SXFKFRRXJUJGSS-UHFFFAOYSA-N
• Q3604545
• Olivetolate
• UNII-3Y8J575L93
• C20417
• 3Y8J575L93
• SCHEMBL9909323
• Benzoic acid, 2,4-dihydroxy-6-pentyl- (9CI)
• AKOS028111652
• 2,4-dihydroxy-6-pentylbenzoate
• 491-72-5
• Allazetolcarboxylic acid
• Olivetolic acid 100 microg/mL in Methanol
• CS-0133860
• HY-W090292
• 6-Pentyl-beta-resorcylate
• Olivetolcarboxylate
• 6-Pentyl-b-resorcylate
• 6-Pentyl-b-resorcylic acid
• DTXCID80120179
• 6-Pentyl-I2-resorcylate
• 6-Pentyl-I2-resorcylic acid

• MDL： MFCD28383644
• Inchi： 1S/C12H16O4/c1-2-3-4-5-8-6-9(13)7-10(14)11(8)12(15)16/h6-7,13-14H,2-5H2,1H3,(H,15,16)
• InChI Key： SXFKFRRXJUJGSS-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(=C1C(=O)O)CCCCC)O

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 3.7
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives